4-Acrylamido-2-bromothiazole

• Molecular Formula: C6H5BrN2OS
• Molecular Weight: 233.09 g/mol
• IUPAC Name: N-(2-bromo-1,3-thiazol-4-yl)prop-2-enamide
• InChI: InChI=1S/C6H5BrN2OS/c1-2-5(10)8-4-3-11-6(7)9-4/h2-3H,1H2,(H,8,10)
• InChI Key: AWKOVTNAEGLUHQ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CSC(=N1)Br

Description

4-Acrylamido-2-bromothiazole is a useful research compound. Its molecular formula is C6H5BrN2OS and its molecular weight is 233.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Amino-2-bromothiazole hydrobromide (15.6 g) and acryloylchloride (7 g) were suspended in methylene chloride (100 ml) with stirring and treated with pyridine (16 ml), maintaining reaction temperature at 0° C. with an ice bath. After addition was complete, the reaction mixture was stirred at room temperature for 3 hours, then poured onto 20% aqueous sodium acetate and stirred for 30 minutes. The mixture was filtered and separated and the organic layer washed with 2N hydrochloric acid, water, sodium carbonate solution and water. The organic layer was dried (MgSO4) and the solvent removed in vacuo. The residue was recrystallised from carbon tetrachloride to give the title compound (0.7 g) m.p. 152°-4° C. (Found: C, 30.5; H, 2.2; N, 11.8. C6H5BrN2OS requires C, 30.9; H, 2.2; N, 12.0%).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

4-Amino-2-bromothiazole is treated with acryloylchloride to give 4-acrylamido-2-bromothiazole which is refluxed with sodium in absolute methanol for sufficient time to produce the title compound.